molecular formula C26H37NO5Si B593634 (R)-4-(BOC-AMINO)-5-TBDPS-PENTANOIC ACID CAS No. 138629-31-9

(R)-4-(BOC-AMINO)-5-TBDPS-PENTANOIC ACID

Cat. No.: B593634
CAS No.: 138629-31-9
M. Wt: 471.669
InChI Key: MOCHSAKHJDMCKO-HXUWFJFHSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(R)-4-(BOC-AMINO)-5-TBDPS-PENTANOIC ACID is a chiral pentanoic acid derivative featuring two orthogonal protecting groups: a tert-butoxycarbonyl (BOC) group on the amino moiety at position 4 and a tert-butyldiphenylsilyl (TBDPS) group at position 4. These groups confer stability during synthetic processes, particularly in peptide synthesis, where sequential deprotection is required. The BOC group is acid-labile, while the TBDPS group is cleaved under fluoride ion conditions, enabling selective manipulation in multi-step reactions. Its stereochemistry (R-configuration at position 4) is critical for applications in enantioselective synthesis and bioactive molecule development.

Properties

CAS No.

138629-31-9

Molecular Formula

C26H37NO5Si

Molecular Weight

471.669

IUPAC Name

(4R)-5-[tert-butyl(diphenyl)silyl]oxy-4-[(2-methylpropan-2-yl)oxycarbonylamino]pentanoic acid

InChI

InChI=1S/C26H37NO5Si/c1-25(2,3)32-24(30)27-20(17-18-23(28)29)19-31-33(26(4,5)6,21-13-9-7-10-14-21)22-15-11-8-12-16-22/h7-16,20H,17-19H2,1-6H3,(H,27,30)(H,28,29)/t20-/m1/s1

InChI Key

MOCHSAKHJDMCKO-HXUWFJFHSA-N

SMILES

CC(C)(C)OC(=O)NC(CCC(=O)O)CO[Si](C1=CC=CC=C1)(C2=CC=CC=C2)C(C)(C)C

Origin of Product

United States

Comparison with Similar Compounds

BOC-(R)-3-AMINO-5-PHENYLPENTANOIC ACID

  • Structure: BOC-protected amino group at position 3, phenyl substituent at position 5.
  • Molecular Weight : 293.36 g/mol (vs. higher MW for TBDPS analogue due to the bulky silyl group) .
  • Key Differences: Substituent Position: Amino group at position 3 vs. position 4 in the target compound. Protecting Groups: Lacks the TBDPS group, making it less sterically hindered and more polar. Optical Activity: [α]/D +1.5±0.5° (ethanol) indicates distinct stereochemical properties .
  • Applications : Used in peptide synthesis where phenyl groups enhance aromatic interactions.

(2S,4R)-5-Benzyloxycarbonylamino-2-BOC-4-TIPS-PENTANOIC ACID

  • Structure : Dual protection with BOC and benzyloxycarbonyl (Z) groups, trisopropylsilyl (TIPS) ether at position 3.
  • Key Differences :
    • Protecting Groups : Z group (base-sensitive) vs. TBDPS (acid/fluoride-sensitive).
    • Steric Effects : TIPS is less bulky than TBDPS, reducing steric hindrance during coupling reactions .
  • Synthetic Utility : Z/BOC orthogonality suits sequential deprotection but limits compatibility with hydrogenation steps.

(S)-2-(N-BOC-AMINO)-3-(6-FLUOROINDOL-3-YL)PROPANOIC ACID

  • Structure: Shorter carbon chain (propanoic acid), fluorinated indole substituent.
  • Key Differences: Chain Length: Propanoic acid backbone vs. pentanoic acid, reducing conformational flexibility. Functional Groups: Fluorinated indole enables π-π stacking and hydrogen bonding in biological targets .
  • Biological Relevance: Potential use in kinase inhibitors or GPCR-targeted therapies.

4-AMINO-5-CYCLOHEXYL-3-HYDROXY-PENTANOIC ACID

  • Structure: Unprotected amino and hydroxyl groups, cyclohexyl substituent.
  • Key Differences: Polarity: Hydroxyl and amino groups increase hydrophilicity, reducing membrane permeability. Reactivity: Susceptible to side reactions without protective groups, limiting synthetic utility .
  • Applications : Intermediate in natural product synthesis where deprotection is unnecessary.

(4R,5S)-BOC-4-AMINO-5-METHYL-HEPTANOIC ACID

  • Structure: Extended heptanoic acid chain with methyl branching.
  • Branching: Methyl group introduces steric effects distinct from TBDPS’s aromatic bulk .
  • Synthetic Use : Branched chains mimic natural lipid structures in antibiotic design.

Comparative Data Table

Compound Name Protecting Groups Substituents Molecular Weight (g/mol) Key Applications
(R)-4-(BOC-AMINO)-5-TBDPS-PENTANOIC ACID BOC, TBDPS Pentanoic acid backbone ~450 (estimated) Peptide synthesis, chiral intermediates
BOC-(R)-3-AMINO-5-PHENYLPENTANOIC ACID BOC Phenyl 293.36 Aromatic interaction studies
(2S,4R)-5-Z-2-BOC-4-TIPS-PENTANOIC ACID BOC, Z, TIPS Trisopropylsilyl ether ~500 (estimated) Sequential deprotection routes
(S)-2-BOC-3-(6-FLUOROINDOL-3-YL)PROPANOIC ACID BOC 6-Fluoroindole ~280 (estimated) Kinase inhibitor development
4-AMINO-5-CYCLOHEXYL-3-HYDROXY-PENTANOIC ACID None Cyclohexyl, hydroxyl 215.29 Natural product precursors
(4R,5S)-BOC-4-AMINO-5-METHYL-HEPTANOIC ACID BOC Methyl 259.34 Lipid-like bioactive molecules

Research Findings and Trends

  • Steric and Electronic Effects : The TBDPS group in the target compound provides superior steric shielding compared to TIPS or phenyl groups, critical for preventing undesired side reactions in peptide elongation .
  • Orthogonal Protection : BOC/TBDPS combination is preferred over Z/BOC in modern synthesis due to compatibility with solid-phase techniques and avoidance of hydrogenation .
  • Biological Interactions : Fluorinated indole () and cyclohexyl () substituents highlight the trade-off between aromaticity and hydrophobicity in drug design .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.